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Compound of Interest

Compound Name: NSC781406

Cat. No.: B15620716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the stability, storage, and handling of

NSC781406, a potent dual inhibitor of Phosphoinositide 3-kinase (PI3K) and mammalian target

of rapamycin (mTOR). The included protocols offer standardized procedures for the use of

NSC781406 in common cell-based assays.

Stability and Storage Conditions
Proper storage and handling of NSC781406 are critical to maintain its chemical integrity and

biological activity. The following table summarizes the recommended storage conditions for

both the solid compound and solutions.
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Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C 3 years

Keep in a dry, cool,

and well-ventilated

place. Store in the

original tightly sealed

container.

4°C 2 years
For shorter-term

storage.

In Solvent (e.g.,

DMSO)
-80°C 2 years

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C 1 year

Suitable for shorter-

term storage of stock

solutions.

Solubility Data
The solubility of NSC781406 in various solvents is a key parameter for the preparation of stock

solutions and experimental media.

Solvent Solubility
Molar
Concentration

Notes

DMSO 150 mg/mL[1] 238.98 mM[1]

Ultrasonic treatment

may be required to

achieve complete

dissolution. Use

freshly opened,

hygroscopic DMSO

for best results[1].

Note: Information on the solubility of NSC781406 in ethanol and aqueous buffers such as PBS

is not readily available. It is recommended to perform small-scale solubility tests before
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preparing large volumes of solutions in these solvents. For many small molecules, dissolving in

a primary organic solvent like DMSO first and then diluting into an aqueous buffer is a common

practice. However, precipitation can occur, and the final concentration of the organic solvent

should be kept low (typically ≤0.1%) in cell-based assays to avoid solvent-induced cytotoxicity.

Signaling Pathway
NSC781406 is a dual inhibitor of PI3K and mTOR, two key kinases in a critical intracellular

signaling pathway that regulates cell growth, proliferation, survival, and metabolism. The

PI3K/AKT/mTOR pathway is frequently hyperactivated in cancer. By inhibiting both PI3K and

mTOR, NSC781406 can effectively block downstream signaling, leading to cell cycle arrest and

apoptosis in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [NSC781406: Comprehensive Application Notes on
Stability, Storage, and Experimental Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15620716#nsc781406-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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